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Compound of Interest

Compound Name: Phosmet-d6

Cat. No.: B1492355 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive comparison of the physical and chemical

properties of the organophosphate insecticide Phosmet and its deuterated analogue,

Phosmet-d6. The information presented herein is intended to support research, scientific

analysis, and drug development activities by offering a detailed overview of their fundamental

characteristics, the experimental methods used to determine these properties, and a visual

representation of their structural relationship and analytical workflows.

Core Physical and Chemical Properties
A summary of the key physical and chemical properties of Phosmet and Phosmet-d6 is

presented in the table below. While extensive data is available for Phosmet, specific

quantitative values for Phosmet-d6 are less common in publicly available literature, reflecting

its primary use as an internal standard in analytical testing. It is important to note that the

physical properties of isotopically labeled compounds like Phosmet-d6 are generally very

similar to their unlabeled counterparts.
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Property Phosmet Phosmet-d6

Chemical Formula C₁₁H₁₂NO₄PS₂[1] C₁₁H₆D₆NO₄PS₂[2]

Molar Mass 317.32 g/mol [1] 323.36 g/mol [3][4]

Appearance
Off-white to pink crystalline

solid
Solid

Melting Point
66-69 °C (technical grade), 72-

72.7 °C
70-75 °C

Boiling Point
Decomposes below boiling

point
Not available

Water Solubility 25 mg/L at 25 °C

Slightly soluble in chloroform

and methanol; specific water

solubility data not available.

Vapor Pressure

1.33 x 10⁻⁴ Pa at 25 °C

(calculated from 1 x 10⁻⁶

mmHg)

Not available

Structural Relationship
Phosmet-d6 is a deuterated form of Phosmet, where the six hydrogen atoms of the two

methoxy groups are replaced with deuterium atoms. This isotopic labeling is crucial for its use

as an internal standard in quantitative analysis, particularly in mass spectrometry-based

methods, as it is chemically identical to Phosmet but has a different mass.
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Sample Preparation
(Drying and Pulverization)

Method Selection
(e.g., Capillary, DSC)

Capillary Method

 Non-automated 

DSC/DTA Method

 Automated 

Controlled Heating
of the Sample

Observation of
Phase Transition

Recording of
Melting Range/Peak

Report Melting Point
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 4 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Phosmet
https://www.caymanchem.com/product/39569/phosmet-d6
https://www.lgcstandards.com/DE/en/Phosmet-d6-dimethyl-d6-/p/CDN-D-8065
https://www.lgcstandards.com/DE/en/Phosmet-D6/p/DRE-C16120100
https://www.benchchem.com/product/b1492355#phosmet-vs-phosmet-d6-physical-characteristics
https://www.benchchem.com/product/b1492355#phosmet-vs-phosmet-d6-physical-characteristics
https://www.benchchem.com/product/b1492355#phosmet-vs-phosmet-d6-physical-characteristics
https://www.benchchem.com/product/b1492355#phosmet-vs-phosmet-d6-physical-characteristics
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1492355?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1492355?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

